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Compound of Interest

Compound Name: AS-2077715

Cat. No.: B3025940

An In-depth Analysis for Researchers and Drug
Development Professionals

Introduction

AS-2077715 is a novel antifungal agent isolated from the fermentation broth of the fungus
Capnodium sp.[1][2] Structurally related to funiculosin, AS-2077715 has demonstrated notable
antifungal activity, particularly against Trichophyton species.[1] This technical guide provides a
comprehensive overview of the available information regarding the selectivity of AS-2077715
for fungal versus mammalian cells, its mechanism of action, and the experimental protocols
relevant to its evaluation. While specific quantitative data on the selectivity of AS-2077715 is
not publicly available, this document will delve into the underlying principles of its activity and
the methodologies used to assess compounds of its class.

Mechanism of Action: Inhibition of the Mitochondrial
Cytochrome bcl Complex

AS-2077715 exerts its antifungal effect by inhibiting the mitochondrial cytochrome bcl
complex, also known as complex IlI of the electron transport chain.[1] This complex plays a
crucial role in cellular respiration by catalyzing the transfer of electrons from ubiquinol to
cytochrome c. This process is coupled with the translocation of protons across the inner
mitochondrial membrane, generating a proton gradient that drives ATP synthesis.
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By inhibiting the cytochrome bcl complex, AS-2077715 disrupts the fungal cell's ability to
produce ATP through oxidative phosphorylation, leading to a fungistatic or fungicidal effect.
This mechanism is a validated target for antifungal drugs, as evidenced by the development of

other inhibitors targeting this complex.
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Experimental Workflow for Selectivity Assessment

Culture Fungal Cells Culture Mammalian Cells
Y Y
Harvest Fungal Cells & Protoplast Formation Harvest Mammalian Cells
Y Y
Lyse Fungal Protoplasts Lyse Mammalian Cells
Y Y
Isolate Fungal Mitochondria Isolate Mammalian Mitochondria
(Differential Centrifugation) (Differential Centrifugation)
Y Y
Quantify Fungal Mitochondrial Protein Quantify Mammalian Mitochondrial Protein
Y Y
Complex Ill Activity Assay Complex Il Activity Assay
(Fungal Mitochondria) (Mammalian Mitochondria)
Y Y
Determine Fungal IC50 Determine Mammalian IC50

Calculate Selectivity Index
(IC50 Mammalian / IC50 Fungal)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3025940?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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